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Compound of Interest

Compound Name: 3-Amino-4-methoxybenzanilide

Cat. No.: B094723

Essential Safety and Handling Guide for 3-
Amino-4-methoxybenzanilide

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 3-Amino-4-methoxybenzanilide
(CAS No. 120-35-4). Adherence to these protocols is vital for ensuring personal safety and
minimizing environmental impact.

Chemical Overview and Hazards:

3-Amino-4-methoxybenzanilide is an aromatic amine, a class of compounds that can present
significant health risks.[1][2] It is classified with the signal word "Warning" and is associated
with the following hazard statements: H315 (Causes skin irritation), H319 (Causes serious eye
irritation), and H335 (May cause respiratory irritation). Aromatic amines are known to be
potentially carcinogenic and mutagenic, with the ability to be absorbed through the skin.[1][2][3]
Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against exposure. The following table summarizes
the required equipment for handling 3-Amino-4-methoxybenzanilide.
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Protection Type

Equipment Specification

Rationale and Best Practices

Eye/Face Protection

Chemical safety goggles with
side-shields or a full-face
shield.

Standard eyeglasses are
insufficient. A face shield is
recommended when there is a
significant risk of splashing.[4]
Goggles should conform to EN
166 (EU) or NIOSH (US)
standards.[5]

Skin Protection

Impervious, flame-resistant lab

coat and disposable gloves.

Thicker gloves generally offer
better protection; polyvinyl
chloride (PVC) gloves are not
recommended.[4] Change
gloves every 30-60 minutes or
immediately upon known or
suspected contact with the

chemical.[4]

Respiratory Protection

Use in a well-ventilated area is
required. A dust mask is the
minimum requirement.[6] For
activities with a higher risk of
aerosol or dust generation, or
if irritation is experienced, a
full-face respirator with
appropriate cartridges (e.g.,
P95, OV/AG/P99, or ABEK-P2)
should be used.[5][7]

Surgical masks offer little to no
protection from chemical
exposure.[4] Ensure proper fit-
testing and training for

respirator use.[4]

Experimental Protocol: Safe Handling and

Operations

1. Preparation and Engineering Controls:

» Always handle 3-Amino-4-methoxybenzanilide in a well-ventilated area, preferably within a

chemical fume hood.[5][8]
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e Ensure an eyewash station and safety shower are readily accessible.

¢ Avoid the formation of dust and aerosols.[5]

o Keep away from incompatible substances such as strong oxidizers, acids, and bases.[6]

2. Handling the Chemical:

» Wear all required PPE as specified in the table above.

» Avoid all direct contact with the skin and eyes.[5][8] Do not inhale any dust or vapors.[8]

e Use non-sparking tools to prevent ignition sources.[5]

e Wash hands thoroughly with soap and water after handling, even if gloves were worn.[6]

3. Storage:

» Store in a cool, dry, and well-ventilated area, away from direct sunlight and heat sources.[6]
o Keep the container tightly sealed to prevent contamination and protect from moisture.[5][8][9]
o Store separately from incompatible materials.[6]

4. Spill Management:

¢ In case of a spill, evacuate all non-essential personnel from the area.[7]

o Wearing full PPE, contain the spill using an inert absorbent material like sand, diatomite, or
universal binders.[6][10] Do not use water to clean up the spill, as this can lead to
environmental contamination.[6]

o Carefully sweep or shovel the contained material into a suitable, labeled container for
hazardous waste disposal, avoiding dust creation.[7]

e Do not allow the spilled chemical to enter drains or waterways.[7]

Disposal Plan
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Proper disposal is critical to prevent environmental contamination and adhere to regulations.

e Unused/Surplus Chemical: All surplus and non-recyclable 3-Amino-4-methoxybenzanilide
must be treated as hazardous waste and disposed of through a licensed professional waste
disposal service.[7]

o Contaminated Materials: Any materials used for spill cleanup, as well as contaminated PPE
and empty containers, must also be disposed of as hazardous waste.[7][8]

» Disposal Method: Chemical incineration with an afterburner and scrubber is a recommended
disposal method.[7]

o Regulatory Compliance: All disposal activities must be conducted in accordance with local,
state, and federal regulations.[10] Never dispose of this chemical down the sink or in regular
trash.[11]

First-Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure.

Exposure Route First-Aid Procedure

Immediately flush eyes with copious amounts of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[6][7]

Remove all contaminated clothing. Immediately
) wash the affected area with plenty of soap and
Skin Contact o
water. If skin irritation occurs, consult a

physician.[7]

Move the individual to fresh air immediately. If
Inhalation the person is not breathing, provide artificial

respiration. Seek medical attention.[7]

Do NOT induce vomiting.[6] Rinse the mouth
) thoroughly with water. Never give anything by
Ingestion )
mouth to an unconscious person. Seek

immediate medical attention.[7]
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Workflow for Handling and Disposal

Workflow: Handling and Disposal of 3-Amino-4-methoxybenzanilide
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Caption: Workflow for safe handling and disposal of 3-Amino-4-methoxybenzanilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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